Cas no 121442-72-6 (3(2H)-Pyridazinone,5-amino-2-[3-(trifluoromethyl)phenyl]-)
121442-72-6 structure
Product Name:3(2H)-Pyridazinone,5-amino-2-[3-(trifluoromethyl)phenyl]-
CAS No:121442-72-6
MF:C11H8F3N3O
MW:255.195932388306
CID:187351
PubChem ID:180046
Update Time:2025-04-19
3(2H)-Pyridazinone,5-amino-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone,5-amino-2-[3-(trifluoromethyl)phenyl]-
- 5-amino-2-[3-(trifluoromethyl)phenyl]pyridazin-3-one
- 3(2H)-Pyridazinone, 5-amino-2-(3-(trifluoromethyl)phenyl)-
- DTXSID00153267
- 121442-72-6
-
- Inchi: 1S/C11H8F3N3O/c12-11(13,14)7-2-1-3-9(4-7)17-10(18)5-8(15)6-16-17/h1-6H,15H2
- InChI Key: ZGPTZTLOQGLZQY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)N1C(C=C(C=N1)N)=O)(F)F
Computed Properties
- Exact Mass: 255.06204
- Monoisotopic Mass: 255.06194637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.69
3(2H)-Pyridazinone,5-amino-2-[3-(trifluoromethyl)phenyl]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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